2-(3-((4-fluorobenzyl)sulfonyl)-1H-indol-1-yl)-N,N-diisopropylacetamide

• IUPAC Name: 2-[3-[(4-fluorophenyl)methylsulfonyl]indol-1-yl]-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C23H27FN2O3S/c1-16(2)26(17(3)4)23(27)14-25-13-22(20-7-5-6-8-21(20)25)30(28,29)15-18-9-11-19(24)12-10-18/h5-13,16-17H,14-15H2,1-4H3
• InChI Key: QTHXGAWIMZDNAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C23H27FN2O3S
• Molecular Weight: 430.5 g/mol

Description

The compound “2-(3-((4-fluorobenzyl)sulfonyl)-1H-indol-1-yl)-N,N-diisopropylacetamide” is a complex organic molecule. It contains an indole ring, which is a common structure in many natural products and pharmaceuticals. The molecule also has a fluorobenzyl group, a sulfonyl group, and a diisopropylacetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the indole ring, fluorobenzyl group, sulfonyl group, and diisopropylacetamide group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the sulfonyl group might be susceptible to nucleophilic attack, while the fluorobenzyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. For example, the presence of the fluorobenzyl group might increase its lipophilicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with a specific biological target to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it might pose a dust explosion hazard. If it’s a liquid, it might be flammable.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s a potential drug, future research might focus on optimizing its synthesis, improving its pharmacokinetics, and evaluating its efficacy and safety in preclinical and clinical studies.